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Compound of Interest

Compound Name: 7-Hydroxyundecanoyl-CoA

Cat. No.: B15547200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Hydroxyundecanoyl-CoA is a functionalized medium-chain acyl-CoA that holds potential as

a valuable precursor in metabolic engineering for the synthesis of novel biopolymers and

specialty chemicals. Its bifunctional nature, containing both a hydroxyl group and a thioester,

allows for diverse chemical modifications and polymerization. This document provides an

overview of the potential applications, a hypothetical biosynthetic pathway, and generalized

experimental protocols for the production and analysis of 7-hydroxyundecanoic acid, the

precursor to 7-Hydroxyundecanoyl-CoA, in metabolically engineered microorganisms. While

direct reports on the microbial production of 7-Hydroxyundecanoyl-CoA are scarce, this

document leverages data from similar hydroxy fatty acids to illustrate the feasibility and

potential of its biosynthesis.

Potential Applications
The unique structure of 7-Hydroxyundecanoyl-CoA opens up possibilities for various

applications:

Biopolymer Synthesis: 7-Hydroxyundecanoyl-CoA can serve as a monomer for the

synthesis of polyhydroxyalkanoates (PHAs) with unique properties. The hydroxyl group at
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the C7 position can introduce specific functionalities into the polymer backbone, potentially

improving its physical and chemical characteristics, such as thermal stability, elasticity, and

biodegradability.

Surfactant Production: The corresponding fatty acid, 7-hydroxyundecanoic acid, can be used

as a precursor for the synthesis of biosurfactants with applications in the food, cosmetic, and

pharmaceutical industries.

Fine Chemical Synthesis: The chiral center at the C7 position (if the hydroxylation is

stereospecific) makes it a valuable building block for the synthesis of complex organic

molecules and pharmaceuticals.

Proposed Biosynthetic Pathway
A plausible biosynthetic pathway for 7-Hydroxyundecanoyl-CoA in a metabolically engineered

host, such as Escherichia coli, can be envisioned in three key stages:

Undecanoic Acid Synthesis: Leveraging the host's fatty acid biosynthesis pathway, the

production of undecanoic acid (C11) can be achieved by introducing a specific acyl-ACP

thioesterase that terminates fatty acid elongation at the C11 stage.

Hydroxylation: A cytochrome P450 monooxygenase with specificity for medium-chain fatty

acids can be introduced to catalyze the hydroxylation of undecanoic acid at the C7 position,

yielding 7-hydroxyundecanoic acid.

CoA-activation: An acyl-CoA synthetase with broad substrate specificity can then activate 7-

hydroxyundecanoic acid to its corresponding CoA-ester, 7-Hydroxyundecanoyl-CoA.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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